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Compound of Interest

Compound Name: Montelukast sodium hydrate

Cat. No.: B12041163 Get Quote

Ensuring the safe and environmentally responsible disposal of Montelukast sodium hydrate
is a critical component of laboratory and pharmaceutical safety protocols. Improper disposal

can lead to environmental contamination and pose unnecessary risks.[1][2][3] This guide

provides a step-by-step procedure for the proper handling and disposal of Montelukast
sodium hydrate, designed for researchers, scientists, and drug development professionals.

The primary directive for the disposal of Montelukast sodium hydrate is to adhere strictly to

all national and local environmental regulations. Chemical waste generators are responsible for

correctly classifying waste and ensuring its disposal follows legal requirements.[4]

Summary of Safety and Disposal Classifications
While some safety data sheets (SDS) may classify Montelukast sodium as non-hazardous,

others identify it as a substance that can cause serious eye damage and may be classified as

hazardous waste.[5][6] This variability underscores the importance of consulting local

regulations. The U.S. Environmental Protection Agency (EPA) regulates certain

pharmaceuticals as hazardous waste under the Resource Conservation and Recovery Act

(RCRA).[7][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12041163?utm_src=pdf-interest
https://www.benchchem.com/product/b12041163?utm_src=pdf-body
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://issuu.com/wdms/docs/wdms_worcestermedicine_marapr_v09digitaledition/s/11937864
https://www.ecomena.org/environmental-risks-of-improper-drug-disposal/
https://www.benchchem.com/product/b12041163?utm_src=pdf-body
https://www.benchchem.com/product/b12041163?utm_src=pdf-body
https://www.benchchem.com/product/b12041163?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC456440010&productDescription=MONTELUKAST+SODIUM%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-13315/Montelukast-sodium-SDS-MedChemExpress.pdf
https://www.fishersci.ie/store/msds?partNumber=15555196&countryCode=IE&language=en
https://mcfenvironmental.com/waste-management-requirements-pharmaceutical/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12041163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information Source

Hazard Classification

May cause serious eye

damage (GHS Category 1).[5]

[6]

MedChemExpress SDS[5],

Fisher Scientific SDS[6]

Disposal Regulation

Must be disposed of in

accordance with national and

local regulations.

Sigma-Aldrich SDS

Environmental Precautions

Do not let product enter drains

or be released into the

environment.

Sigma-Aldrich SDS, Fisher

Scientific SDS

Container Handling

Keep in original, suitable,

closed containers for disposal.

Do not mix with other waste.

Sigma-Aldrich SDS, Fisher

Scientific SDS

Required PPE

Eye protection, protective

gloves, respiratory protection

(if dusts are generated).[5][9]

Sigma-Aldrich SDS,

MedChemExpress SDS[5],

PCCA SDS[9]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for safely disposing of Montelukast sodium
hydrate waste.

1. Waste Characterization and Segregation:

Identify: Clearly identify the waste as Montelukast sodium hydrate.

Consult Regulations: Refer to your institution's safety officer and local, state, or national

environmental regulations to determine if Montelukast sodium hydrate is classified as a

hazardous waste in your jurisdiction.

Segregate: Keep Montelukast sodium hydrate waste separate from other chemical and

general laboratory waste. Do not mix it with other substances.

2. Personal Protective Equipment (PPE):
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Before handling the waste, ensure you are wearing appropriate PPE to minimize exposure.

Eye Protection: Wear chemical safety goggles or a face shield.[6][9]

Hand Protection: Use compatible chemical-resistant gloves.

Respiratory Protection: If there is a risk of generating dust, a NIOSH/MSHA-approved

respirator is required.[4]

Protective Clothing: Wear a lab coat and other protective clothing to prevent skin contact.

3. Containment and Labeling:

Primary Container: Store the waste material in its original container whenever possible,

ensuring it is tightly closed.[9]

Secondary Container: If the original container is compromised, transfer the waste to a

suitable, sealed, and non-reactive container. Keep it in a suitable, closed container for

disposal.[4]

Labeling: Clearly label the container with the chemical name ("Montelukast Sodium
Hydrate Waste") and appropriate hazard warnings in accordance with your facility's

procedures and regulatory standards.

4. Storage Prior to Disposal:

Store the sealed waste container in a designated, secure waste accumulation area.

This area should be away from incompatible materials, particularly strong oxidizing agents.

[10]

Ensure the storage conditions are dry and protected from light, as the material can be

hygroscopic and light-sensitive.[4][6]

5. Final Disposal:

Professional Disposal: Arrange for the collection and disposal of the waste through a

licensed and certified hazardous waste management contractor.
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Prohibited Methods:Do not dispose of Montelukast sodium hydrate by pouring it down the

drain or placing it in the regular trash.[4] Improper disposal can introduce active

pharmaceutical ingredients into waterways, which wastewater treatment facilities may not be

equipped to remove, leading to environmental harm.[2][11][12] The EPA's Subpart P rule

explicitly prohibits the sewering of hazardous waste pharmaceuticals by healthcare facilities.

[8][13]

6. Spill Management:

In the event of a spill, avoid generating dust.[9]

Wear full PPE, including respiratory protection.

Carefully sweep or vacuum up the spilled solid material. Use a vacuum cleaner equipped

with a HEPA filter.[10]

Place the collected material into a sealed container for disposal as hazardous waste.[4][10]

Clean the affected area thoroughly.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Montelukast sodium hydrate.
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Identify Montelukast
Sodium Hydrate Waste

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Secure in a Labeled,
Sealed Container

Store in Designated
Secure Area

Consult Local Regulations:
Is it Hazardous Waste?

Dispose via Approved
Non-Hazardous

Pharmaceutical Waste Stream

 No 

Dispose via Licensed
Hazardous Waste Contractor

 Yes 

Complete Waste
Disposal Manifest

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Montelukast sodium hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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